Cas no 2680881-97-2 (1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid
• CAS No: 2680881-97-2
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5651744
• PubChem ID: 165912984
• Update Time: 2025-06-08

1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282743
• 1-[(prop-2-en-1-yloxy)carbonyl]-decahydroquinoline-3-carboxylic acid
• 2680881-97-2
• 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-2-7-19-14(18)15-9-11(13(16)17)8-10-5-3-4-6-12(10)15/h2,10-12H,1,3-9H2,(H,16,17)
• InChI Key： LDHNVUTVQRZYGL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(C(=O)O)CC2CCCCC12)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid

Introduction to 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid (CAS No. 2680881-97-2)

1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680881-97-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the decahydroquinoline class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of an ester group at the propenyl position and a carboxylic acid moiety at the 3-position of the decahydroquinoline ring system imparts unique chemical and pharmacological properties, making it a subject of intense research interest.

The decahydroquinoline scaffold is a privileged structure in drug discovery, exhibiting a wide range of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral effects. Its twisted bicyclic architecture provides steric and electronic properties that can modulate interactions with biological targets. In particular, derivatives of decahydroquinoline have been explored for their potential in modulating enzyme activity and receptor binding, making them valuable candidates for the development of novel therapeutic agents.

The propenyl ether (prop-2-en-1-yloxy) group in the molecular structure of 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid plays a crucial role in determining its physicochemical properties and biological behavior. This functional group can influence solubility, metabolic stability, and binding affinity to biological targets. The incorporation of such a group into the decahydroquinoline core suggests potential applications in designing molecules with enhanced bioavailability and improved pharmacokinetic profiles.

The carbonyl-decahydroquinoline-3-carboxylic acid moiety represents another key feature of this compound. The carboxylic acid functionality serves as a hydrogen bond acceptor and can participate in salt formation, which is often essential for drug formulation and delivery. Additionally, the carbonyl group adjacent to the decahydroquinoline ring may serve as a site for further chemical modification, allowing for the synthesis of analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid to various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammation and cancer progression. For instance, preliminary computational studies have indicated potential binding to cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, the decahydroquinoline scaffold has been shown to interact with protein kinases, which are critical regulators of cell signaling pathways associated with cancer.

In vitro pharmacological studies have begun to elucidate the biological activities of 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid. Initial experiments have demonstrated anti-inflammatory effects by inhibiting nitric oxide (NO) production in macrophage cell lines. This suggests potential utility in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary cytotoxicity assays have shown promising results against certain cancer cell lines, indicating that this compound may serve as a lead molecule for further development of anticancer agents.

The synthesis of 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization, ether formation, and esterification. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the scalable production of this compound for further research and development.

The pharmaceutical industry has shown increasing interest in exploring novel heterocyclic compounds like decahydroquinoline derivatives due to their broad spectrum of biological activities. The unique structural features of 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid, particularly the combination of an ester group at the propenyl position and a carboxylic acid moiety at the 3-position, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this class of compounds, CAS No. 2680881-97-2 is poised to play a significant role in future drug discovery efforts.

Future directions in the study of 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-3-carboxylic acid include exploring its mechanism of action in detail through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic properties in animal models. These studies will provide critical insights into its potential as a therapeutic agent and guide subsequent clinical development efforts.

In conclusion,1-(propenol)-ether carbonyl-decahydropyrrole-cinnamic acid derivative (CAS No. 2680881 - 97 - 2) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features combined with preliminary evidence of biological activity make it an exciting subject for further research. As our understanding of its properties continues to grow,this molecule is likely to contribute valuable insights into drug designand development efforts aimed at addressing critical unmet medical needs.